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Compound of Interest

Compound Name: Fidas-3

Cat. No.: B8104071 Get Quote

For researchers, scientists, and drug development professionals utilizing the Fidas® 200

aerosol spectrometer, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. This guide provides a comprehensive, step-by-step plan for

the decommissioning and disposal of the Fidas® 200 system, aligning with best practices for

handling scientific instrumentation.

The Fidas® 200 series, including the Fidas® 200, 200 E, and 200 S models, is an optical

aerosol spectrometer designed for continuous and simultaneous measurement of fine dust

particles.[1][2][3] A key safety and disposal consideration is that the Fidas® 200 system does

not contain radioactive material or consumables, which simplifies the disposal process.[1] The

primary components for disposal are the electronic and electrical assemblies.

Decommissioning and Disposal Protocol
Adherence to the following procedural steps will ensure the safe and compliant disposal of the

Fidas® 200 instrument.

Step 1: De-energize the System Before commencing any disassembly or disposal

preparations, completely disconnect the Fidas® 200 unit from its power supply. This involves

unplugging the main power cord from the electrical outlet to eliminate any risk of electrical

shock.

Step 2: Disconnect Peripheral Components Systematically disconnect all external and

peripheral components. This includes:
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The sampling head (e.g., Sigma-2)

The sampling tube and drying system (IADS)

Any connected weather station

Data cables (USB, Ethernet, RS232/485)

Optional UMTS antenna[4]

Step 3: Assess for Contamination As the user, you are responsible for assessing if the

instrument has been used with or exposed to hazardous materials that could have

contaminated its surfaces or internal components. Although the system itself does not contain

hazardous materials from the manufacturer, its operational use determines its final disposal

classification. If contamination is suspected, consult your institution's environmental health and

safety (EHS) officer for appropriate decontamination procedures before proceeding.

Step 4: Segregate for Electronic Waste Disposal The Fidas® 200 is classified as Waste

Electrical and Electronic Equipment (WEEE).[5][6][7][8] As such, it must not be disposed of in

general municipal waste. The instrument should be segregated and handled in accordance with

local, national, and international regulations for electronic waste.

Step 5: Contact a Certified E-Waste Recycler Arrange for the collection and disposal of the

Fidas® 200 system through a certified and reputable electronic waste recycling company.

These facilities are equipped to properly dismantle the equipment, segregate materials like

plastics and metals, and safely handle the electronic components, such as circuit boards.

Summary of Disposal-Relevant Data
For logistical and compliance purposes, the following table summarizes the key characteristics

of the Fidas® 200 system relevant to its disposal.
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Characteristic Specification Citation

Hazardous Components

None from manufacturer (No

radioactive material, no

consumables)

[1]

Waste Classification
Waste Electrical and Electronic

Equipment (WEEE)
[5][6][7][8]

Primary Components

Controller, Aerosol Sensor,

Sampling Head, Drying

System, Optional Weather

Station

[4]

Power Source
Mains Voltage (to be

disconnected before disposal)

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. The disposal procedure itself is the primary protocol.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of the

Fidas® 200 system.
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Caption: Logical workflow for the safe and compliant disposal of the Fidas® 200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8104071?utm_src=pdf-custom-synthesis
https://parteq.net/downloads/product%20datasheets/Product%20data%20sheet_Fidas%20200.pdf
https://envirotecmagazine.com/2016/12/01/anatomy-of-a-particulate-monitor-the-fidas-200-explained/
https://www.et.co.uk/products/palas-fidas-200-particulate-matter-analyser/
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://sciex.com/about-us/product-stewardship/weee-compliance/united-kingdom
http://www.dreamscience-lab.co.uk/help-guides/weee-regulations.php
http://www.dreamscience-lab.co.uk/help-guides/weee-regulations.php
https://www.thermofisher.com/us/en/home/electron-microscopy/recycling.html
https://www.elliotscientific.com/image/catalog/pdf/WEEE-Shipping-Document.pdf
https://www.benchchem.com/product/b8104071#fidas-3-proper-disposal-procedures
https://www.benchchem.com/product/b8104071#fidas-3-proper-disposal-procedures
https://www.benchchem.com/product/b8104071#fidas-3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8104071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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